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Compound of Interest

Compound Name: 3-Iodo-1-propanol

Cat. No.: B1294970 Get Quote

3-Iodo-1-propanol is a colorless to pale yellow liquid.[1] Its high density is a notable

characteristic, primarily due to the presence of the heavy iodine atom.[1] A summary of its key

quantitative data is presented below.

Property Value Reference

Density 1.942 g/mL at 25 °C [1][2][3][4]

Molecular Formula C₃H₇IO [1][3][5][6]

Molecular Weight 185.99 g/mol [1][2][5][6]

Boiling Point 115 °C at 38 mmHg [2][3][4]

Flash Point 113 °C (235.4 °F) - closed cup [2]

Refractive Index n20/D 1.556 [1][2]

Vapor Pressure 0.0784 mmHg at 25°C [3]

pKa 14.73 ± 0.10 (Predicted) [3]

Synthesis of 3-Iodo-1-propanol: Experimental
Protocol
3-Iodo-1-propanol can be effectively synthesized via a Finkelstein reaction, substituting a

chlorine atom with an iodine atom. The following protocol is adapted from established

procedures.[5]
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Reaction: Cl(CH₂)₃OH + NaI → I(CH₂)₃OH + NaCl

Materials:

3-chloro-1-propanol (1.06 moles)

Sodium iodide (1.06 moles)

Acetone (200 mL)

500 mL 3-necked round-bottomed flask

Condenser

Temperature probe

Heating mantle

Vacuum filtration apparatus

Distillation apparatus

Procedure:

Charge a 500 mL, 3-necked round-bottomed flask, equipped with a condenser and a

temperature probe, with 100.0 g (1.06 moles) of 3-chloro-1-propanol.[5]

Add a solution of sodium iodide (1.58 g, 1.06 moles) dissolved in 200 mL of acetone to the

flask. An immediate formation of a white precipitate (sodium chloride) should be observed.[5]

Heat the reaction mixture to reflux temperature and maintain for 72 hours.[5]

After the reflux period, allow the solution to cool to room temperature.[5]

Remove the sodium chloride precipitate by vacuum filtration.[5]

Purify the resulting product by distillation. Collect the main fraction at 112-116 °C under

reduced pressure (29.5 in Hg).[5]
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The final product, 3-iodo-1-propanol, is typically obtained with a yield of around 63% and

can be identified by ¹H and ¹³C NMR spectroscopy.[5]

Workflow for the Synthesis of 3-Iodo-1-propanol
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Click to download full resolution via product page

Caption: Synthesis and purification workflow for 3-Iodo-1-propanol.

Reactivity and Applications
3-Iodo-1-propanol serves as a valuable building block in organic chemistry due to its dual

functionality: a primary alcohol and a terminal alkyl iodide.

Nucleophilic Substitution: The iodine atom is an excellent leaving group, making the

compound susceptible to nucleophilic substitution reactions. This allows for the

straightforward introduction of various functional groups.

Intermediate in Synthesis: It is a precursor for synthesizing a range of functionalized

molecules.[1] For instance, it is used in preparing quaternary ammonium salts, which have

potential applications in medicinal chemistry.[1]

Material Science: Research has shown its utility in the formulation of composite gel polymer

electrolytes for dye-sensitized solar cells, where it plays a role in ion transport to potentially

enhance cell efficiency.[1]
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Caption: Logical relationships of 3-Iodo-1-propanol's features and uses.

Safety and Handling
3-Iodo-1-propanol is classified as harmful and an irritant. Adherence to strict safety protocols

is mandatory.

Hazard Classifications:

Acute Toxicity, Oral (Category 4).

Acute Toxicity, Dermal (Category 4).

Acute Toxicity, Inhalation (Category 4).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1294970?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294970?utm_src=pdf-body
https://www.benchchem.com/product/b1294970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation (Category 2).

Eye Irritation (Category 2A).

Specific target organ toxicity - single exposure (Category 3), Respiratory system.

Precautionary Measures:

Engineering Controls: Work in a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[2] Use a suitable respirator (e.g., type ABEK EN14387 filter).[2]

Handling: Avoid breathing mist or vapors. Wash skin thoroughly after handling. Do not eat,

drink, or smoke when using this product.

First Aid:

If Swallowed: Call a POISON CENTER or doctor. Rinse mouth.

In Case of Skin Contact: Immediately remove all contaminated clothing and rinse skin with

water.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[2]

Storage: Store in a cool place (2-8°C).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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